Cas no 1559067-56-9 (Methyl 3-bromo-1-methyl-1H-1,2,4-triazole-5-carboxylate)

Methyl 3-bromo-1-methyl-1H-1,2,4-triazole-5-carboxylate is a brominated triazole derivative with a carboxylate ester functional group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and active pharmaceutical ingredients (APIs). The presence of both bromine and ester groups enhances its reactivity, enabling selective functionalization at multiple sites. Its stability under standard conditions and compatibility with common reagents make it suitable for use in medicinal chemistry and agrochemical research. The structural features of this compound allow for further derivatization, facilitating the development of novel triazole-based scaffolds with potential biological activity.

Methyl 3-bromo-1-methyl-1H-1,2,4-triazole-5-carboxylate structure

1559067-56-9 structure

Product Name:Methyl 3-bromo-1-methyl-1H-1,2,4-triazole-5-carboxylate

CAS No:1559067-56-9

MF:C₅H₆BrN₃O₂

MW:220.024039745331

MDL:MFCD26940368

CID:4606164

PubChem ID:74890140

Update Time:2025-05-28

Methyl 3-bromo-1-methyl-1H-1,2,4-triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 3-bromo-1-methyl-1H-1,2,4-triazole-5-carboxylate
- METHYL 5-BROMO-2-METHYL-1,2,4-TRIAZOLE-3-CARBOXYLATE
- 1H-1,2,4-triazole-5-carboxylic acid, 3-bromo-1-methyl-, methyl ester
- CS-0530932
- LS-09303
- EN300-1722800
- AKOS017258993
- DB-136464
- ALBB-027182
- 3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxylic acid methyl ester
- 1559067-56-9
- SY285520
- methyl3-bromo-1-methyl-1H-1,2,4-triazole-5-carboxylate
- SCHEMBL23214318
- AT12551
- MFCD26940368
- Methyl 3-bromo-1-methyl-1H-1,2,4-triazole-5-carboxylate
- MDL： MFCD26940368
- Inchi： 1S/C5H6BrN3O2/c1-9-3(4(10)11-2)7-5(6)8-9/h1-2H3
- InChI Key： NCYGUUBYLZQAOM-UHFFFAOYSA-N
- SMILES： BrC1N=C(C(=O)OC)N(C)N=1

Computed Properties

Exact Mass: 218.96434 g/mol
Monoisotopic Mass: 218.96434 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 57
Molecular Weight: 220.02

Experimental Properties

Density: 1.8±0.1 g/cm3
Boiling Point: 329.4±25.0 °C at 760 mmHg
Flash Point: 153.0±23.2 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 3-bromo-1-methyl-1H-1,2,4-triazole-5-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 3-bromo-1-methyl-1H-1,2,4-triazole-5-carboxylate Pricemore >>

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TRC	M296930-100mg	Methyl 3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxylate	1559067-56-9		100mg	$ 95.00	2022-06-04
TRC	M296930-500mg	Methyl 3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxylate	1559067-56-9		500mg	$ 365.00	2022-06-04
abcr	AB416287-250 mg	Methyl 3-bromo-1-methyl-1H-1,2,4-triazole-5-carboxylate, 95%; .	1559067-56-9	95%	250mg	€257.10	2023-04-24
eNovation Chemicals LLC	Y1243684-100mg	Methyl 3-bromo-1-methyl-1H-1,2,4-triazole-5-carboxylate	1559067-56-9	95%	100mg	$140	2024-06-06
eNovation Chemicals LLC	Y1243684-250mg	Methyl 3-bromo-1-methyl-1H-1,2,4-triazole-5-carboxylate	1559067-56-9	95%	250mg	$170	2024-06-06
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eNovation Chemicals LLC	Y1243684-5g	Methyl 3-bromo-1-methyl-1H-1,2,4-triazole-5-carboxylate	1559067-56-9	95%	5g	$1245	2023-05-17
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